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Compound of Interest

Compound Name: H-Glu-Tyr-OH.DEA

Cat. No.: B14798841

Get Quote

Introduction: The Tyrosine Paradox
Poly(Glu, Tyr) is a random copolymer widely utilized as a substrate for Tyrosine Kinases

(PTKs) such as Src, JAK3, and EGFR.[1] While L-Glutamic acid (Glu) is highly soluble and

ionizable, L-Tyrosine (Tyr) presents a significant formulation challenge due to its aromatic

hydrophobicity and tendency to form intermolecular hydrogen bond networks (stacking).[1]

The "Glu-Tyr Salt" formulation strategy is essentially a balancing act: utilizing the anionic

charge of deprotonated Glutamate to solvate the hydrophobic Tyrosine domains. When the

ratio of Tyrosine increases (e.g., from 4:1 to 1:1 Glu:Tyr), or when the pH approaches the

isoelectric point, the polymer undergoes catastrophic aggregation.

This guide details the strategies to maintain critical solubility, focusing on the Sodium Salt form

as the primary vehicle for aqueous stability.

Strategic Framework: Mechanisms of Solubility
The Counter-Ion Effect
The choice of salt is not merely about neutralization; it dictates the hydration shell of the

peptide.
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Sodium (Na⁺): The gold standard.[1] It provides a strong hydration sphere without inducing

secondary structure collapse.[1]

Ammonium (NH₄⁺): Useful for lyophilization (volatile), but can be less stable in solution over

time due to ammonia off-gassing, leading to pH drift.[1]

Divalent Cations (Ca²⁺, Mg²⁺):AVOID. These can crosslink Glutamate carboxyl groups,

inducing immediate precipitation (salting out) or gelation.[1]

The pH-Solubility Interface
Solubility for Glu-Tyr copolymers is binary based on the protonation state of the Glutamate side

chain (pKa ≈ 4.2).

pH < 5.0: Glu is protonated (neutral).[1] The polymer loses its repulsive charge.[1] Tyrosine

hydrophobic interactions dominate

Precipitation.[1]

pH > 7.0: Glu is deprotonated (anionic).[1] Electrostatic repulsion prevents Tyrosine stacking

Soluble.[1]

Critical Solubility Thresholds
Component Solubility (Water, 25°C) Mechanism of Insolubility

L-Tyrosine ~0.45 mg/mL Hydrophobic aromatic stacking

Poly(Glu, Tyr) 4:1 (Acid Form) < 1 mg/mL Lack of charge repulsion

Poly(Glu, Tyr) 4:1 (Na-Salt) > 50 mg/mL Electrostatic solvation

Poly(Glu, Tyr) 1:1 (Na-Salt) ~10–20 mg/mL High hydrophobic burden

Visualizing the Formulation Logic
The following diagram illustrates the decision tree for formulating Glu-Tyr peptides based on

their initial state and target concentration.
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Caption: Decision tree for solubilizing Glu-Tyr copolymers, highlighting the "Rescue Protocol"

for high-Tyrosine variants.

Detailed Experimental Protocols
Protocol A: Standard Reconstitution of Poly(Glu, Tyr)
Sodium Salt (4:1)
For routine use in Kinase Assays (e.g., Src, EGFR).[1]

Materials:

Poly(Glu, Tyr) Sodium Salt (4:1 ratio), Lyophilized.[1]

Buffer: 25 mM Tris-HCl, pH 7.5 (sterile filtered).

Water: Milli-Q (18.2 MΩ).[1]

Procedure:

Equilibration: Allow the lyophilized vial to reach room temperature before opening to prevent

condensation (which causes hydrolysis).

Solvent Addition: Add the calculated volume of 25 mM Tris-HCl (pH 7.5) to achieve a stock

concentration of 1.0 – 5.0 mg/mL.

Note: Avoid Phosphate Buffered Saline (PBS) if downstream assays involve kinase

activity, as phosphate can interfere with some detection methods; otherwise, PBS is

chemically acceptable.[1]

Dissolution: Vortex gently for 30 seconds. The solution should be clear and colorless.

Clarification (Optional): If minor particulates persist (common in older lots), centrifuge at

10,000 x g for 5 minutes. Transfer supernatant to a fresh tube.

Storage: Aliquot immediately into single-use volumes (e.g., 50 µL). Flash freeze in liquid

nitrogen and store at -20°C.
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Stability:[1][2][3][4] Stable for 6-12 months at -20°C. Avoid freeze-thaw cycles (Tyrosine

aggregates upon repeated freezing).[1]

Protocol B: "Salt Exchange" & Solubilization of
Acidic/High-Tyr Forms
Used when starting with the free acid form or a difficult 1:1 ratio polymer.

Rationale: The acid form is insoluble.[1] We must convert carboxyl groups (-COOH) to sodium

carboxylates (-COONa) without overshooting pH (which causes hydrolysis).[1]

Procedure:

Suspension: Weigh the insoluble peptide powder and suspend in water at 10 mg/mL. It will

appear as a cloudy, white suspension.[1]

Titration:

Prepare 0.1 M NaOH (freshly made).

While stirring rapidly with a magnetic bar, add NaOH dropwise.[1]

Monitor pH continuously.[1] The goal is pH 7.5 – 8.0.

Critical: As pH approaches 6.0, the solution will begin to clear.[1] Do not exceed pH 8.5, as

alkaline conditions can racemize amino acids or hydrolyze the peptide backbone.[1]

Rescue Step (If still cloudy at pH 8.0):

If the ratio is high in Tyrosine (e.g., 1:1), the solution may remain turbid.

Heat: Warm the solution to 50°C for 10 minutes.

Sonication: Sonicate in a water bath for 5 minutes to disrupt Tyrosine stacking.

Lyophilization (For long-term storage):

Once dissolved, filter sterilize (0.22 µm).[1]
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Freeze and lyophilize to obtain the stable Sodium Salt powder.[1]

Quality Control & Validation
To ensure the "Glu-Tyr Salt" is correctly formulated and active, use the following self-validating

checks:

Parameter Method Acceptance Criteria

Appearance Visual Inspection
Clear, colorless solution. No

visible particulates.[1]

pH Micro-electrode
7.4 ± 0.2 (Critical for solubility).

[1]

Concentration UV Absorbance (A280)

Calculate using Tyrosine

extinction coefficient (

per Tyr residue).[1]

Functional Check Kinase Assay (e.g., Src)

Positive phosphorylation signal

(Western Blot or ELISA) vs.

ATP-only control.[1]

Visualization of Peptide-Salt Interaction
The diagram below depicts the molecular transition from the insoluble acid form to the soluble

salt form.
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Caption: Mechanism of solubilization: Conversion of protonated carboxyls to anionic

carboxylates disrupts aggregation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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